Cas no 1928610-30-3 ((2Z)-3-(4-fluorophenyl)-2-(N-hydroxyimino)propanoic acid)

• Product Name: (2Z)-3-(4-fluorophenyl)-2-(N-hydroxyimino)propanoic acid
• CAS No: 1928610-30-3
• MF: C₉H₈FNO₃
• MW: 197.163125991821
• MDL: MFCD28968800
• CID: 5608261
• PubChem ID: 127046270
• Update Time: 2025-06-11

(2Z)-3-(4-fluorophenyl)-2-(N-hydroxyimino)propanoic acid Chemical and Physical Properties

Names and Identifiers

• ODKBAVICQOSXKR-FLIBITNWSA-N
• Benzenepropanoic acid, 4-fluoro-α-(hydroxyimino)-
• 2-(Hydroxyimino)-3-(4-flurophenyl)propanoic acid
• BDBM50167980
• CHEMBL3800609
• (2Z)-3-(4-fluorophenyl)-2-(N-hydroxyimino)propanoic acid
• EN300-844649
• 1928610-30-3
• 1704798-08-2

• MDL： MFCD28968800
• Inchi： 1S/C9H8FNO3/c10-7-3-1-6(2-4-7)5-8(11-14)9(12)13/h1-4,14H,5H2,(H,12,13)/b11-8-
• InChI Key： ODKBAVICQOSXKR-FLIBITNWSA-N
• SMILES： C(C1C=CC(F)=CC=1)/C(=N/O)/C(=O)O

Computed Properties

• Exact Mass: 197.04882128g/mol
• Monoisotopic Mass: 197.04882128g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 69.9Ų

Experimental Properties

• Density: 1.32±0.1 g/cm3(Predicted)
• Boiling Point: 407.2±47.0 °C(Predicted)
• pka: 2.87±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on (2Z)-3-(4-fluorophenyl)-2-(N-hydroxyimino)propanoic acid

Introduction to (2Z)-3-(4-fluorophenyl)-2-(N-hydroxyimino)propanoic Acid (CAS No. 1928610-30-3)

(2Z)-3-(4-fluorophenyl)-2-(N-hydroxyimino)propanoic acid, identified by its CAS number 1928610-30-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules characterized by a unique structural framework, which includes a fluorinated aromatic ring and an N-hydroxyimino functional group. The presence of these structural features makes it a promising candidate for further investigation in drug discovery and development.

The molecular structure of (2Z)-3-(4-fluorophenyl)-2-(N-hydroxyimino)propanoic acid consists of a propanoic acid backbone, modified with a 4-fluorophenyl group at the third carbon position and an N-hydroxyimino group at the second carbon position. The fluorine atom in the aromatic ring introduces electronic and steric effects that can influence the compound's biological activity. Additionally, the N-hydroxyimino group is known to participate in various biochemical reactions, making it a key functional moiety for drug design.

In recent years, there has been growing interest in the development of novel compounds that incorporate fluorine atoms due to their ability to enhance metabolic stability, binding affinity, and overall pharmacological properties. The incorporation of a 4-fluorophenyl group into the molecular structure of (2Z)-3-(4-fluorophenyl)-2-(N-hydroxyimino)propanoic acid aligns with this trend, as fluorinated aromatic compounds have been extensively studied for their potential therapeutic applications.

One of the most compelling aspects of this compound is its potential role in modulating biological pathways associated with inflammation, cancer, and other chronic diseases. The N-hydroxyimino group, in particular, has been identified as a critical moiety in several bioactive molecules, including kinase inhibitors and antiviral agents. By studying the interactions of (2Z)-3-(4-fluorophenyl)-2-(N-hydroxyimino)propanoic acid with biological targets, researchers aim to uncover new mechanisms of action and develop novel therapeutic strategies.

Recent studies have demonstrated that compounds containing hydroxyimino groups exhibit remarkable reactivity and can participate in various chemical transformations relevant to drug synthesis. For instance, hydroxyimines have been shown to undergo cycloaddition reactions with alkynes, leading to the formation of complex heterocyclic structures. These reactions are particularly valuable in medicinal chemistry for constructing intricate molecular frameworks with desired biological activities.

The fluorine atom in the 4-fluorophenyl ring also contributes to the unique properties of (2Z)-3-(4-fluorophenyl)-2-(N-hydroxyimino)propanoic acid. Fluorine substitution can significantly alter the electronic distribution within the aromatic ring, affecting its interactions with biological targets. This modulation can lead to improved binding affinity and selectivity, which are crucial factors in drug design. Moreover, fluorinated compounds often exhibit enhanced pharmacokinetic profiles, including increased bioavailability and reduced metabolic degradation.

In the context of drug discovery, the synthesis of analogs derived from (2Z)-3-(4-fluorophenyl)-2-(N-hydroxyimino)propanoic acid represents an exciting avenue for exploration. By systematically modifying various functional groups within the molecule, researchers can generate libraries of compounds with diverse biological activities. These libraries can then be screened using high-throughput techniques to identify lead candidates for further optimization.

The N-hydroxyimino group also opens up possibilities for further chemical derivatization. For example, hydrolysis of this group can yield carboxylic acids or amides, depending on reaction conditions. Such transformations are essential for tailoring the compound's properties to meet specific pharmacological requirements. Additionally, redox reactions involving hydroxyimines can produce imines or oximes, which are valuable intermediates in organic synthesis.

The potential applications of (2Z)-3-(4-fluorophenyl)-2-(N-hydroxyimino)propanoic acid extend beyond traditional pharmaceuticals. Its unique structural features make it a suitable candidate for use in materials science and agrochemicals. For instance, fluorinated compounds are often employed in the development of advanced materials due to their thermal stability and resistance to chemical degradation.

In conclusion, (2Z)-3-(4-fluorophenyl)-2-(N-hydroxyimino)propanoic acid (CAS No. 1928610-30-3) is a multifaceted compound with significant potential in pharmaceutical research and development. Its structural features—particularly the 4-fluorophenyl group and N-hydroxyimino moiety—make it an attractive scaffold for designing novel bioactive molecules. Ongoing studies aimed at elucidating its biological activities and exploring synthetic pathways will likely contribute to advancements in drug discovery and related fields.